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Compound of Interest

Compound Name: Succinate dehydrogenase-IN-1

Cat. No.: B15560096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Succinate dehydrogenase (SDH), or mitochondrial complex II, is a critical enzyme that

functions at the intersection of the tricarboxylic acid (TCA) cycle and the electron transport

chain. Its essential role in cellular respiration and energy production has made it a key target

for the development of fungicides in agriculture and, more recently, a point of interest for

therapeutic intervention in various diseases, including cancer and parasitic infections.[1] This

guide provides an objective, data-driven comparison of novel SDH inhibitors, including SDH-IN-

1, alongside other commercially available and classical inhibitors.

Quantitative Comparison of SDH Inhibitor Efficacy
The potency of SDH inhibitors is typically evaluated through their half-maximal inhibitory

concentration (IC50) in enzymatic assays and their half-maximal effective concentration (EC50)

in cellular or organismal assays. The following table summarizes the available quantitative data

for a selection of new and established SDH inhibitors. A lower value indicates higher potency.
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Inhibitor
Target/Organis
m

IC50 (µM) EC50 (µM)
Key
Characteristic
s

SDH-IN-1

Succinate

Dehydrogenase

(SDH)

0.94 / 4.53 -

Antifungal

activity against

various

pathogens.

Rhizoctonia

solani
- 0.04

Potent

antifungal.

Sclerotinia

sclerotiorum
- 1.13

Monilinia

fructicola
- 1.61

Botrytis cinerea - 1.21

Fluxapyroxad Fungal SDH - -

Broad-spectrum

pyrazole-

carboxamide

fungicide.[2]

Inhibits spore

germination,

germ tube

growth, and

mycelial growth.

[1][3]

Bixafen Fungal SDH - -

A pyrazole-

carboxamide

fungicide that

inhibits both

complex II and

complex III.[4]

Penthiopyrad Fungal SDH - 0.0096 - 0.2606

(S. sclerotiorum)

A chiral

carboxamide

antifungal agent
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with broad-

spectrum activity.

[5][6] It

demonstrates

strong inhibitory

action on spore

germination.[7]

Boscalid Fungal SDH - -

A carboxamide

fungicide that

inhibits spore

germination and

germ tube

elongation.[8][9]

Atpenin A5
Submitochondrial

particles
0.0083 -

A potent and

highly specific

inhibitor of

complex II.[10]

Mitochondria 0.0093 -

Cardiomyocytes - 0.0085

Malonate
Succinate

Dehydrogenase
- -

A classical

competitive

inhibitor that

binds to the

succinate-

binding site.[11]

[12]

3-Nitropropionic

Acid (3-NPA)

Succinate

Dehydrogenase
- -

An irreversible

"suicide" inhibitor

of SDH.[13][14]

Signaling Pathways and Experimental Workflows
To understand the mechanism of action and the methods used to evaluate these inhibitors, the

following diagrams illustrate the relevant biological pathway and a typical experimental
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workflow.
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Fig. 1: Role of SDH in the TCA Cycle and Electron Transport Chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.mda.state.mn.us/sites/default/files/inline-files/nair-fluxapyroxad.pdf
https://en.wikipedia.org/wiki/Fluxapyroxad
https://www.apvma.gov.au/sites/default/files/publication/13786-prs-fluxapyroxad.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510389/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510389/
https://www.medchemexpress.com/Penthiopyrad.html
https://apsjournals.apsnet.org/doi/10.1094/PDIS-10-19-2253-RE
https://www.jstage.jst.go.jp/article/jpestics/38/3/38_J13-01/_html/-char/en
https://www.researchgate.net/publication/274379421_Mode_of_action_biological_performance_and_latest_monitoring_results_of_boscalid_sensitvity
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20153030375
https://www.medchemexpress.com/atpenin-a5.html
https://pubmed.ncbi.nlm.nih.gov/6636310/
https://pubmed.ncbi.nlm.nih.gov/6636310/
https://chem.libretexts.org/Courses/Monterey_Peninsula_College/CHEM_30B%3A_Organic_and_Biological_Chemistry_for_Health_Sciences/10%3A_Proteins/10.07%3A_Enzyme_Inhibition
https://pubmed.ncbi.nlm.nih.gov/12853322/
https://pubmed.ncbi.nlm.nih.gov/12853322/
https://pubmed.ncbi.nlm.nih.gov/12853322/
https://www.benchchem.com/pdf/3_Nitropropionic_Acid_s_Effect_on_Succinate_Dehydrogenase_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b15560096#head-to-head-comparison-of-new-sdh-inhibitors-like-sdh-in-1
https://www.benchchem.com/product/b15560096#head-to-head-comparison-of-new-sdh-inhibitors-like-sdh-in-1
https://www.benchchem.com/product/b15560096#head-to-head-comparison-of-new-sdh-inhibitors-like-sdh-in-1
https://www.benchchem.com/product/b15560096#head-to-head-comparison-of-new-sdh-inhibitors-like-sdh-in-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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